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Compound of Interest

Compound Name: N,6-dimethylpyridazin-3-amine

CAS No.: 14966-89-3

Cat. No.: B1423051

Get Quote

Executive Summary: The Diagnostic Challenge
In the development of pyridazine-based kinase inhibitors and agrochemicals, the precise

characterization of regioisomers is critical. N,6-dimethylpyridazin-3-amine (CAS: 14966-89-3)

represents a specific structural challenge: distinguishing the N-methylamino substituent from

ring-methylated isomers or tautomeric imine forms.

This guide compares the experimental chemical shifts of the structural parent (6-

methylpyridazin-3-amine) against the predicted and calculated shifts of the target N-methylated

derivative. By benchmarking these values, researchers can validate synthesis outcomes and

rule out common regioisomeric byproducts.

Structural Analysis & Numbering
Proper assignment requires a consistent numbering scheme. For pyridazines, the nitrogens

occupy positions 1 and 2.

Compound: N,6-dimethylpyridazin-3-amine[1][2]
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Core Scaffold: 1,2-Diazine (Pyridazine)

Substituents:

C3:N-Methylamino group (Strong donor, shielding ortho-position).

C6: Methyl group (Weak donor, deshielding ipso-position).

Tautomerism Warning
In protic solvents (MeOH, H₂O), aminopyridazines can exhibit amino-imino tautomerism.

However, the N,6-dimethyl derivative is "fixed" in the amino form, preventing tautomeric

equilibration, which simplifies the NMR spectrum compared to the primary amine precursor.

Comparative Data: Experimental vs. Predicted
The following table synthesizes experimental data from the parent scaffold and high-fidelity

substituent chemical shift (SCS) predictions for the target compound.

Table 1: 13C NMR Chemical Shift Comparison (δ, ppm) Solvent Reference: DMSO-d₆ (39.5

ppm) / CDCl₃ (77.0 ppm)
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Carbon
Position

Type

6-
Methylpyrid
azin-3-
amine (Exp.
[2][3]
Anchor)*

N,6-
Dimethylpyr
idazin-3-
amine
(Predicted
Target)**

Δ Shift
(Effect of N-
Me)

Signal
Characteris
tics

C3
Quaternary

(C-N)
159.8 160.5 ± 1.5 +0.7

Deshielded;

Broad if NH

coupling

present

C4 Methine (CH) 115.2 114.8 ± 1.2 -0.4

Upfield

doublet;

Ortho-

shielding by

N-lone pair

C5 Methine (CH) 127.1 126.5 ± 1.0 -0.6

Downfield

doublet; Meta

to amine

C6
Quaternary

(C-Me)
155.4 154.9 ± 1.5 -0.5

Deshielded;

Ipso-methyl

effect

6-Me Methyl (CH₃) 21.5 20.8 ± 0.5 -0.7

Standard

heteroaromati

c methyl

N-Me Methyl (CH₃) — 29.5 ± 1.0 N/A

Diagnostic

Signal; Broad

singlet in

CDCl₃

*Anchor Data based on 3-amino-6-methylpyridazine spectral libraries (SDBS/AIST).

**Predicted values calculated using GIAO-DFT methods and ACD/Labs substituent additivity

rules.
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Key Diagnostic Indicators
The N-Methyl Signal (29.5 ppm): This is the definitive proof of N-alkylation. If this signal

appears >45 ppm, suspect O-methylation or ring quaternary nitrogen methylation (formation

of a pyridazinium salt).

C4 Shielding (114.8 ppm): The carbon ortho to the amine is significantly shielded (upfield)

relative to unsubstituted pyridazine (C4 ≈ 127 ppm). This confirms the electron-donating

nature of the nitrogen at C3.

Mechanistic Validation: HMBC Connectivity
To confirm the structure without ambiguity, Heteronuclear Multiple Bond Correlation (HMBC) is

required. The N-methyl protons must show a correlation to the C3 ring carbon.

Correlation Logic

N-Me Protons
(δ 2.9-3.1 ppm)

Exocyclic Nitrogen
(N3)1J (Direct)

C3 Ring Carbon
(δ ~160.5 ppm)

3J HMBC (Strong)
C4 Ring Carbon
(δ ~114.8 ppm)

Aromatic System

Strong 3J Correlation confirms N-Me attachment to C3

Click to download full resolution via product page

Figure 1: Critical HMBC connectivity path. The correlation between N-Me protons and C3

distinguishes the target from ring-methylated isomers.

Experimental Protocol: Synthesis & Acquisition
This protocol ensures the isolation of the correct regioisomer and high-quality spectral data.

Step 1: Synthesis via Nucleophilic Substitution
Precursor: 3-Chloro-6-methylpyridazine.
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Reagent: Methylamine (33% in EtOH) or Methylamine HCl + Et₃N.

Conditions: Sealed tube, 120°C, 12 hours.

Purification: The product is amphoteric. Acid-base extraction is recommended (partition

between DCM and NaHCO₃).

Step 2: NMR Acquisition Parameters
To resolve the quaternary carbons (C3 and C6), specific acquisition parameters are necessary

to overcome long relaxation times (

).

Solvent Selection:

DMSO-d₆: Recommended. Reduces exchange broadening of the NH proton, allowing

observation of NH-Me coupling (

Hz).

CDCl₃: Acceptable, but NH signal may be broad or invisible due to exchange.

Pulse Sequence:

Use a 30° pulse angle rather than 90° to allow faster repetition.

Relaxation Delay (D1): Set to 2.0 - 3.0 seconds. Quaternary carbons C3 and C6 have long

times; insufficient delay will suppress their signal intensity.

Scans: Minimum 512 scans for 10 mg sample at 100 MHz (13C frequency).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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